Cas no 1233705-32-2 (5-(5-tert-butyl-1,2,4-oxadiazol-3-yl)-2-chloropyridine)

• Product Name: 5-(5-tert-butyl-1,2,4-oxadiazol-3-yl)-2-chloropyridine
• CAS No: 1233705-32-2
• MF: C₁₁H₁₂ClN₃O
• MW: 237.685481071472
• CID: 2114690
• Update Time: 2023-11-19

5-(5-tert-butyl-1,2,4-oxadiazol-3-yl)-2-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(5-tert-butyl-1,2,4-oxadiazol-3-yl)-2-chloropyridine
• TWGZIFZMKVPTBA-UHFFFAOYSA-N
• CID 86659957
• Pyridine, 2-chloro-5-[5-(1,1-dimethylethyl)-1,2,4-oxadiazol-3-yl]-

• Inchi： 1S/C11H12ClN3O/c1-11(2,3)10-14-9(15-16-10)7-4-5-8(12)13-6-7/h4-6H,1-3H3
• InChI Key： TWGZIFZMKVPTBA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C1=NOC(C(C)(C)C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• Topological Polar Surface Area: 51.8

Experimental Properties

• Density: 1.213±0.06 g/cm3(Predicted)
• Boiling Point: 360.9±52.0 °C(Predicted)
• pka: -3.42±0.10(Predicted)